Cas no 1427404-45-2 (7-bromo-6-chloro-1-benzofuran)

• Product Name: 7-bromo-6-chloro-1-benzofuran
• CAS No: 1427404-45-2
• MF: C₈H₄BrClO
• MW: 231.473760604858
• CID: 4599061
• PubChem ID: 130062980
• Update Time: 2025-05-22

7-bromo-6-chloro-1-benzofuran Chemical and Physical Properties

Names and Identifiers

• 7-bromo-6-chloro-1-benzofuran
• AKOS034130822
• DB-415318
• EN300-657255
• G74159
• MFCD23705190
• 1427404-45-2
• Z1681348708
• Benzofuran, 7-bromo-6-chloro-
• 7-Bromo-6-chlorobenzofuran
• CHC40445
• SCHEMBL25166132

• Inchi： 1S/C8H4BrClO/c9-7-6(10)2-1-5-3-4-11-8(5)7/h1-4H
• InChI Key： GLYRZZHNOLUQDP-UHFFFAOYSA-N
• SMILES： O1C2=C(Br)C(Cl)=CC=C2C=C1

Computed Properties

• Exact Mass: 229.91341g/mol
• Monoisotopic Mass: 229.91341g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 13.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on 7-bromo-6-chloro-1-benzofuran

Comprehensive Overview of 7-Bromo-6-chloro-1-benzofuran (CAS 1427404-45-2): Properties, Applications, and Industry Insights

The compound 7-bromo-6-chloro-1-benzofuran (CAS 1427404-45-2) is a halogenated benzofuran derivative gaining significant attention in pharmaceutical and material science research. With the increasing demand for heterocyclic building blocks in drug discovery, this molecule stands out due to its unique structural features and reactivity. The presence of both bromo and chloro substituents on the benzofuran core enables diverse functionalization, making it a versatile intermediate for synthesizing complex molecules.

Recent studies highlight the growing interest in benzofuran derivatives for their potential applications in medicinal chemistry. Researchers are particularly focused on their role as kinase inhibitors and antiviral agents, aligning with global trends in targeting emerging diseases. The 7-bromo-6-chloro substitution pattern offers distinct electronic effects, which can influence binding affinity in biological systems. This has led to a surge in literature exploring its use in high-throughput screening libraries.

From a synthetic chemistry perspective, CAS 1427404-45-2 serves as a critical precursor for cross-coupling reactions, especially Suzuki-Miyaura and Buchwald-Hartwig transformations. The bromo substituent at the 7-position is notably reactive toward palladium-catalyzed processes, while the chloro group at the 6-position provides additional modification sites. These characteristics make it valuable for constructing polycyclic aromatic systems used in organic electronics and optoelectronic materials.

Environmental and green chemistry considerations are shaping modern applications of this compound. Scientists are investigating solvent-free methodologies and catalytic systems to minimize waste generation during its utilization. The compound's stability under various conditions makes it suitable for flow chemistry applications, addressing industry demands for process intensification and continuous manufacturing.

Analytical characterization of 7-bromo-6-chloro-1-benzofuran typically involves advanced techniques such as HPLC-MS, NMR spectroscopy, and X-ray crystallography. These methods confirm its high purity (>98%), which is crucial for structure-activity relationship studies. The crystalline nature of the compound facilitates precise single-crystal analysis, providing insights into molecular packing and intermolecular interactions.

Market analysis indicates rising procurement of CAS 1427404-45-2 by contract research organizations and academic laboratories. Suppliers are increasingly offering custom scale-up synthesis services to meet research needs. Storage recommendations generally suggest protection from light and moisture at 2-8°C, with special consideration for its halogenated nature in handling protocols.

Future research directions may explore its potential in bioconjugation chemistry and proteolysis-targeting chimera (PROTAC) development. The compound's ability to serve as a spacer or linker in bifunctional molecules could open new avenues in targeted drug delivery systems. Computational studies using density functional theory (DFT) are also emerging to predict its reactivity patterns and electronic properties.

Quality control standards for 7-bromo-6-chloro-1-benzofuran continue to evolve, with emphasis on genotoxic impurity testing and residual solvent analysis. Regulatory compliance with ICH guidelines ensures its suitability for preclinical development. The compound's structure-property relationships are being systematically investigated to optimize its performance in various applications.

In material science, researchers are examining its incorporation into metal-organic frameworks (MOFs) and covalent organic polymers (COPs). The electron-withdrawing nature of its substituents makes it interesting for designing charge-transfer complexes with potential applications in organic semiconductors. These developments align with the growing sustainable materials movement in the chemical industry.

Safety assessments of CAS 1427404-45-2 follow standard GHS classification protocols, with particular attention to proper laboratory ventilation and personal protective equipment requirements. While not classified as hazardous under normal handling conditions, prudent risk assessment practices are recommended when working with this halogenated compound in research settings.